Cas no 50492-22-3 (4-Azepanone hydrochloride)

• Product Name: 4-Azepanone hydrochloride
• CAS No: 50492-22-3
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• MDL: MFCD02183487
• CID: 55811
• PubChem ID: 22021728
• Update Time: 2025-11-02

4-Azepanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Perhydroazepinone hydrochloride
• Hexahydro-4-azepinone hydrochloride
• 4H-Azepin-4-one, hexahydro-, hydrochloride
• azepan-4-one hydrochloride
• Hexahydro-4H-azepin-4-one HCl
• 4-Perhydroazepinone, HCl
• 4-Azepanone hydrochloride
• 4-Oxohomopiperidine hydrochloride
• Hexahydro-4H-azepin-4-one hydrochloride
• 4-PERHYDROAZEPINONE HCL
• 4-oxohomopiperidine-hcl
• PubChem17662
• 4-oxohomopiperidine.HCl
• azepan-4-one HCl salt
• azepane-4-one hydrochloride
• KSC497A1F
• 4-homopiperidone hydrochloride
• Azepa
• 4-Azepanone (hydrochloride)
• AM20100232
• FT-0649214
• AC-862
• F2173-0036
• HY-W001845
• hexahydro-azepin-4-one hydrochloride
• hexahydro-(4H)-azepin-4-one monohydrochloride
• Azepan-4-one--hydrogen chloride (1/1)
• 4-Perhydroazepinonehydrochloride
• hexahydro-azepin-4-on hydrochloride
• Azepan-4-one HCl
• Hexahydro-4-azepinone hydrochloride, 96%
• J-515921
• Hexahydro-1H-azepin-4-one hydrochloride
• hexahydro-4H-azepin-4-one monohydrochloride
• MFCD02183487
• Azepan-4-one hydrochloride;4-Azepanone hydrochloride
• 50492-22-3
• SCHEMBL653029
• WFTRLIZPJMFJER-UHFFFAOYSA-N
• H1673
• Hexahydro-4H-azepin-4-one Hydrochloric acid
• hexahydro-4H-azepin-4-one-hydrochloride
• BCP34568
• SY017922
• CS-W001845
• EN300-206218
• VT1100
• PS-8927
• A7487
• azepan-4-one hydrochloride;4-Perhydroazepinone hydrochloride
• DTXSID10621624
• azepan-4-one;hydrochloride
• AKOS015848539
• DB-031170

• MDL： MFCD02183487
• Inchi： 1S/C6H11NO.ClH/c8-6-2-1-4-7-5-3-6;/h7H,1-5H2;1H
• InChI Key： WFTRLIZPJMFJER-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCNCCC1

Computed Properties

• Exact Mass: 149.06100
• Monoisotopic Mass: 149.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 90.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: No data available
• Melting Point: 176-181 °C
• Boiling Point: No data available
• Flash Point: Fahrenheit: 305.6 ° f
  Celsius: 152 ° c
  
• PSA: 29.10000
• LogP: 1.45980
• Vapor Pressure: No data available

4-Azepanone hydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/22-37/38-41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Additional information on 4-Azepanone hydrochloride

4-Azepanone Hydrochloride (CAS No. 50492-22-3): A Comprehensive Overview

4-Azepanone hydrochloride (CAS No. 50492-22-3) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, also known as azepan-4-one hydrochloride, is widely recognized for its versatile applications in drug synthesis and biochemical studies. Its unique structural properties make it a valuable intermediate in the development of various therapeutic agents.

The chemical structure of 4-azepanone hydrochloride consists of a seven-membered azepane ring with a ketone functional group at the fourth position. This configuration imparts specific reactivity, making it a crucial building block in organic synthesis. Researchers often utilize this compound to create more complex molecules, particularly in the field of medicinal chemistry and drug discovery.

One of the most common questions about 4-azepanone hydrochloride is its role in modern pharmaceutical research. Recent studies highlight its potential in the synthesis of neurological agents and anti-inflammatory drugs. The compound's ability to act as a precursor for various bioactive molecules has made it a subject of interest in both academic and industrial laboratories.

In addition to its pharmaceutical applications, 4-azepanone hydrochloride is also used in the development of flavoring agents and fragrances. The ketone group in its structure allows for further chemical modifications, enabling the creation of diverse aromatic compounds. This versatility has led to its adoption in the food and cosmetic industries.

The market demand for 4-azepanone hydrochloride has been steadily increasing, driven by its expanding applications in biotechnology and material science. Companies specializing in fine chemicals and custom synthesis often list this compound as a key product, catering to the needs of research institutions and pharmaceutical manufacturers.

From a safety perspective, 4-azepanone hydrochloride is generally handled under standard laboratory conditions. Proper storage and handling protocols are essential to ensure its stability and longevity. Researchers are advised to consult the Material Safety Data Sheet (MSDS) for detailed guidelines on its use and disposal.

Recent advancements in synthetic chemistry have further enhanced the accessibility of 4-azepanone hydrochloride. Improved production methods have reduced costs and increased purity levels, making it more attractive for large-scale applications. This trend is expected to continue, with innovations in green chemistry playing a pivotal role.

For those interested in purchasing 4-azepanone hydrochloride, it is available through various chemical suppliers and online platforms. Buyers should verify the CAS number (50492-22-3) and product specifications to ensure they receive the correct compound. Reputable suppliers often provide certificates of analysis to guarantee quality.

In summary, 4-azepanone hydrochloride is a multifaceted compound with significant applications in pharmaceuticals, biotechnology, and specialty chemicals. Its role as a key intermediate in organic synthesis underscores its importance in modern scientific research. As the demand for innovative chemical solutions grows, this compound is poised to remain a staple in laboratories worldwide.